Cas no 25545-88-4 (4H-1,2,4-triazol-4-amine hydrochloride)

4H-1,2,4-triazol-4-amine hydrochloride structure
25545-88-4 structure
Product Name:4H-1,2,4-triazol-4-amine hydrochloride
CAS No:25545-88-4
MF:C2H5ClN4
MW:120.540898084641
MDL:MFCD00035218
CID:274858
PubChem ID:2774270
Update Time:2025-04-19

4H-1,2,4-triazol-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4H-1,2,4-Triazol-4-amine,hydrochloride (1:1)
    • [4-amino-1,2,4-triazolium][Cl]
    • 4-AMINO-1,2,4-TRIAZOLE HYDROCHLORIDE
    • 4H-1,2,4-triazol-4-amine
    • 10495-63-3
    • 1,2,4-triazol-4-amine;hydrochloride
    • AKOS005175613
    • SCHEMBL6357422
    • CS-0336176
    • DTXSID50378968
    • FT-0727891
    • 25545-88-4
    • NSC-164934
    • 4-Amino-1,2,4-triazolehydrochloride
    • FT-0617425
    • MFCD00035218
    • 4H-1,2,4-triazol-4-amine hydrochloride
    • 4H-1,2,4-triazol-4-aminehydrochloride
    • NSC164934
    • MDL: MFCD00035218
    • Inchi: 1S/C2H4N4.ClH/c3-6-1-4-5-2-6;/h1-2H,3H2;1H
    • InChI Key: BSMKWRYLGIMNSN-UHFFFAOYSA-N
    • SMILES: Cl.N1(C=NN=C1)N

Computed Properties

  • Exact Mass: 120.02045
  • Monoisotopic Mass: 120.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 38.8
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.7Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.59
  • Melting Point: 86 °C
  • Boiling Point: 267.6°Cat760mmHg
  • Flash Point: 115.7°C
  • Refractive Index: 1.739
  • PSA: 56.73
  • LogP: 0.37510

4H-1,2,4-triazol-4-amine hydrochloride Security Information

4H-1,2,4-triazol-4-amine hydrochloride Pricemore >>

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